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Compound of Interest

Compound Name: 5-Chloro-2,3-dibromoanisole

CAS No.: 174913-35-0

Cat. No.: B6296196 Get Quote

Executive Summary & Immediate Directives
5-Chloro-2,3-dibromoanisole is a poly-halogenated aromatic ether.[1] Unlike standard organic

solvents (e.g., Acetone, Ethanol), this compound poses specific downstream risks during

thermal destruction due to the release of acidic halides (HBr, HCl).

Core Safety Directives:

STRICT PROHIBITION: Never dispose of this compound down the drain. It is toxic to aquatic

life with long-lasting effects.[1][2][3]

SEGREGATION: Do NOT commingle with non-halogenated organic waste. It requires a

dedicated "Halogenated Waste" stream.

COMPATIBILITY: Keep isolated from strong oxidizers.[4]

Chemical Profile & Hazard Identification
To handle waste effectively, you must understand the "why" behind the protocol. This

compound’s structure dictates its disposal pathway.
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Property Description Operational Implication

Structure
Aromatic ring with -OCH₃, -Cl,

and -Br groups.[1]

High stability; resistant to

biodegradation.[1]

Halogen Content
High (Chlorine & Bromine).[1]

[5]

Critical: Incineration generates

corrosive acid gases (HCl,

HBr).[1] Standard incinerators

cannot handle this without

specific scrubbers.

Density > 1.0 g/cm³ (Predicted).[1]

Spill Response: The substance

will likely sink in water,

complicating aquatic cleanup.

Reactivity
Stable under normal

conditions.

Incompatible with strong

oxidizing agents.[1]

Step-by-Step Disposal Workflow
This protocol ensures compliance with EPA standards (RCRA) and protects facility

infrastructure.

Phase A: Waste Segregation (The Critical Step)[1]
Action: Designate a specific waste container labeled "HALOGENATED ORGANIC WASTE."

Scientific Rationale: Waste vendors charge significantly more for halogenated waste

because it requires specialized incineration (high temperature + acid scrubbing). Mixing this

compound with 50 gallons of non-halogenated Acetone converts the entire drum into

"Halogenated Waste," tripling your disposal costs and complicating the destruction process.

Phase B: Container Selection
Material: High-Density Polyethylene (HDPE) or Borosilicate Glass.[1]

Closure: Screw-cap with a chemically resistant liner (PTFE/Teflon).[1]
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Prohibition: Do not use metal cans if the waste is acidic or if moisture is present, as

hydrolysis of the halogens can lead to corrosion.

Phase C: Labeling & Accumulation[1][2]
Label Content:

Full Chemical Name: "5-Chloro-2,3-dibromoanisole" (No abbreviations/formulas).[1]

Hazard Checkbox: [x] Toxic [x] Irritant.

State: Liquid (if dissolved) or Solid (if pure substance).

Visual Workflow: Decision Logic
The following diagram outlines the decision tree for processing this specific waste stream.
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Waste Generation:
5-Chloro-2,3-dibromoanisole

Is the waste Pure Solid
or in Solution?

Pure Solid / Precipitate Dissolved in Solvent

Container: Wide-Mouth
HDPE Jar

Is the Solvent Halogenated?
(e.g., DCM, Chloroform)

Container: HDPE/Glass
Safety Carboy

Yes (Compatible) No (Must segregate
into Halo-stream)

LABEL: 'Halogenated Organic Waste'
+ Full Chemical Name

Storage: Secondary Containment
(Separate from Oxidizers)

Click to download full resolution via product page

Figure 1: Operational decision tree for segregating and packaging halogenated aromatic waste.
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Emergency Contingencies (Spill Management)
In the event of a benchtop spill, immediate containment is required to prevent floor drain

contamination.

PPE Upgrade: Switch to Silver Shield (Laminate) or thick Nitrile gloves. Standard latex is

insufficient for halogenated aromatics.

Containment:

Solid Spill: Dampen slightly with an inert solvent (if necessary to prevent dust) and scoop

into a waste jar.

Liquid Spill: Do not use water (it spreads the hydrophobic compound). Use an inert

absorbent (Vermiculite, Diatomaceous Earth, or Universal Spill Pads).

Decontamination: Scrub the surface with a detergent solution (surfactant) to lift the

hydrophobic residue, then rinse with water. Collect all rinse water into the Halogenated

Waste container.

Regulatory & Compliance Context (US Focus)
While 5-Chloro-2,3-dibromoanisole is not explicitly listed on the EPA "P-List" or "U-List" (40

CFR § 261.33), it is regulated by characteristic and class:

RCRA Classification: If the waste is ignitable (e.g., in a solvent), it carries code D001.

However, its primary disposal driver is its status as a Halogenated Organic.

EPA Waste Code Recommendation: If spent solvents are involved, F002 (Spent

Halogenated Solvents) often applies.[6] If pure, it is managed as non-specific hazardous

waste requiring thermal destruction.

Destruction Efficiency: Facilities must incinerate this at >1000°C with 99.99% destruction

removal efficiency (DRE) to prevent the formation of dioxins/furans.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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